2-fluoro-N-methyl-N-phenylbenzamide

• Molecular Formula: C14H12FNO
• Molecular Weight: 229.25 g/mol
• IUPAC Name: 2-fluoro-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C14H12FNO/c1-16(11-7-3-2-4-8-11)14(17)12-9-5-6-10-13(12)15/h2-10H,1H3
• InChI Key: NWPJWYCVAFPOMU-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC=CC=C2F

Description

2-Fluoro-N-methyl-N-phenylbenzamide (C₁₄H₁₂FNO) is a fluorinated benzamide derivative characterized by a fluorine atom at the ortho position of the benzoyl ring and an N-methyl-N-phenyl substitution on the amide nitrogen. Its reactivity in site-selective bromination reactions highlights its utility in synthesizing bioactive molecules .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Selectivity

N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24)

• Structure : Differs in the substitution pattern, featuring two fluorine atoms on the aniline ring (2,4-difluoro) and a single fluorine on the benzoyl ring.
• Reactivity : Fo24 exhibits distinct hydrogen-bonding interactions (N–H···F and C–H···F) and molecular stacking due to its fluorination pattern, which influences its crystal packing and stability .
• Applications : Primarily studied for its crystallographic properties rather than direct medicinal applications .

N-(2,3-Difluorophenyl)-2-fluorobenzamide (Fo23)

• Structure : An isomer of Fo24 with 2,3-difluoro substitution on the aniline ring.
• Crystallography: Crystallizes in a monoclinic Pn space group (a = 4.956 Å, b = 5.672 Å, c = 19.625 Å, β = 96.6°), with weaker N–H···F hydrogen bonds compared to Fo24 .
• Key Difference : Reduced fluorine density on the aniline ring alters intermolecular interactions and solubility .

N-Methoxy-N-Methyl-2-fluorobenzamide

• Structure : Replaces the N-phenyl group with a methoxy group.
• Applications : Used in organic synthesis as a directing group for metal-catalyzed reactions, unlike the target compound’s focus on bromination .

Brominated Derivatives of 2-Fluoro-N-methyl-N-phenylbenzamide

• Example : N-(2-Bromophenyl)-2-fluoro-N-methylbenzamide (2i), synthesized via Pd-catalyzed bromination (86% yield) .
• Comparison: Brominated analogs of non-fluorinated benzamides (e.g., 2-chloro-N-(2,6-dichlorophenyl)benzamide) show lower selectivity in C–H activation, underscoring fluorine’s role in enhancing reaction specificity .

2-Hydroxy-N-(3-Trifluoromethylphenyl)benzamide Derivatives

• Structure : Features a hydroxyl group on the benzoyl ring and a trifluoromethyl group on the aniline ring.
• Activity : Exhibits antimicrobial and anti-inflammatory properties, but the hydroxyl group increases susceptibility to metabolic degradation compared to fluorine’s metabolic stability .

Crystallographic and Physicochemical Properties

Compound	Molecular Weight (g/mol)	Crystal System	Hydrogen Bonding	Key Applications
2-Fluoro-N-methyl-N-phenylbenzamide	235.25	Not reported	N/A	Bromination precursor
Fo24	270.23	Monoclinic	N–H···F, C–H···F	Structural studies
Fo23	251.20	Monoclinic	Weaker N–H···F interactions	Crystallographic analysis
2-Chloro-N-(2,6-dichlorophenyl)benzamide	315.02	Monoclinic	Cl···Cl halogen bonding	Antimicrobial agents

Key Observations :

• Fluorine’s electronegativity enhances dipole-dipole interactions and stability in Fo24/Fo23, whereas chlorine in related analogs promotes halogen bonding .
• The N-methyl-N-phenyl group in the target compound reduces hydrogen-bonding capacity compared to N–H-containing analogs, impacting solubility .